Cas no 1703808-62-1 (3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile)
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile is a versatile heterocyclic compound featuring a bromine substituent at the 3-position and a nitrile group at the 4-position of the pyrazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the nitrile group enhances its utility in cyclization and condensation reactions. Its stability and well-defined reactivity profile make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
1703808-62-1 structure
Product Name:3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile
CAS No:1703808-62-1
MF:C5H4BrN3
MW:186.009359359741
MDL:MFCD28247084
CID:4611779
PubChem ID:84660374
Update Time:2025-05-27
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile
- 3-Bromo-1-methylpyrazole-4-carbonitrile
- AS-53941
- SCHEMBL16654819
- SB40480
- P17317
- AKOS024062919
- 1703808-62-1
- MFCD28247084
- DB-165334
- CS-0051489
-
- MDL： MFCD28247084
- Inchi： 1S/C5H4BrN3/c1-9-3-4(2-7)5(6)8-9/h3H,1H3
- InChI Key： ZMOSVKIENNNZHG-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CN(C)N=1
Computed Properties
- Exact Mass: 184.95886g/mol
- Monoisotopic Mass: 184.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
- XLogP3: 1
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM326221-1g |
3-bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 95+% | 1g |
$925 | 2021-08-18 | |
| Chemenu | CM326221-1g |
3-bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 95%+ | 1g |
$362 | 2023-02-02 | |
| abcr | AB486817-1 g |
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile; . |
1703808-62-1 | 1g |
€656.00 | 2022-07-29 | ||
| eNovation Chemicals LLC | D573419-1G |
3-bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 97% | 1g |
$255 | 2024-07-21 | |
| eNovation Chemicals LLC | D573419-5G |
3-bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 97% | 5g |
$1045 | 2024-07-21 | |
| eNovation Chemicals LLC | D573419-10G |
3-bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 97% | 10g |
$1995 | 2024-07-21 | |
| eNovation Chemicals LLC | D573419-25G |
3-bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 97% | 25g |
$4790 | 2024-07-21 | |
| abcr | AB486817-1g |
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile; . |
1703808-62-1 | 1g |
€404.50 | 2024-08-02 | ||
| Ambeed | A404875-100mg |
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 97% | 100mg |
$104.0 | 2025-02-26 | |
| Ambeed | A404875-250mg |
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile |
1703808-62-1 | 97% | 250mg |
$205.0 | 2025-02-26 |
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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